Cas no 2640829-58-7 (5-(4-{[(3-Chloropyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole)

• Product Name: 5-(4-{[(3-Chloropyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole
• CAS No: 2640829-58-7
• MF: C₁₈H₁₇ClN₄O₂S
• MW: 388.871181249619
• CID: 5316457
• PubChem ID: 154831410
• Update Time: 2023-08-25

5-(4-{[(3-Chloropyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 2640829-58-7
• F6683-1053
• AKOS040047338
• 5-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole
• 5-(4-{[(3-Chloropyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole

• Inchi： 1S/C18H17ClN4O2S/c19-14-10-20-6-3-17(14)25-11-12-4-7-23(8-5-12)18(24)13-1-2-15-16(9-13)22-26-21-15/h1-3,6,9-10,12H,4-5,7-8,11H2
• InChI Key： LFYKKWMSRVXZSX-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OCC1CCN(C(C2C=CC3C(C=2)=NSN=3)=O)CC1

Computed Properties

• Exact Mass: 388.0760747g/mol
• Monoisotopic Mass: 388.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines